[1-[(2-methyl-1H-benzimidazol-5-yl)carbonyl]-4-(3-phenylpropyl)piperidin-4-yl]methanol

• IUPAC Name: [4-(hydroxymethyl)-4-(3-phenylpropyl)piperidin-1-yl]-(2-methyl-3H-benzimidazol-5-yl)methanone
• InChI: InChI=1S/C24H29N3O2/c1-18-25-21-10-9-20(16-22(21)26-18)23(29)27-14-12-24(17-28,13-15-27)11-5-8-19-6-3-2-4-7-19/h2-4,6-7,9-10,16,28H,5,8,11-15,17H2,1H3,(H,25,26)
• InChI Key: CQPDHVUDGFWHGY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(N1)C=C(C=C2)C(=O)N3CCC(CC3)(CCCC4=CC=CC=C4)CO
• Molecular Formula: C24H29N3O2
• Molecular Weight: 391.5 g/mol

Description

Benzimidazole derivatives are a class of compounds that have a wide range of applications in medicinal chemistry. They are known to exhibit various biological activities such as antibacterial, antifungal, antiviral, and anticancer properties.

Molecular Structure Analysis

The molecular structure of benzimidazole derivatives can be analyzed using various spectroscopic techniques such as FT-IR, NMR, and UV-vis spectroscopy. These techniques provide information about the functional groups, chemical shifts, and electronic transitions in the molecule.

Mechanism of Action

The mechanism of action of benzimidazole derivatives depends on their biological activity. For example, some benzimidazole derivatives act as inhibitors of certain enzymes, while others may interact with DNA or other cellular components.

Future Directions

The future directions in the research of benzimidazole derivatives could involve the synthesis of new derivatives with improved biological activity, the investigation of their mechanisms of action, and the development of safer and more effective drugs.